BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Preparation of
Nitro Red Stock Solution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nitro Red

Cat. No.: B1584791

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitro Red (CAS 56431-61-9) is a fluorescent dye utilized in various biological and chemical
research applications, primarily for fluorescent labeling and staining.[1] Its chemical formula is
C16H10N4Na209S2, with a molecular weight of 512.38 g/mol .[2] Proper preparation of a stock
solution is critical for ensuring experimental reproducibility and accuracy. These application
notes provide a detailed protocol for the preparation, storage, and quality control of a Nitro
Red stock solution.

Data Presentation

A summary of the key quantitative data for Nitro Red is presented in the table below for easy
reference.
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Property Value Source(s)
CAS Number 56431-61-9 [1][2]
Molecular Formula C16H10NaNa209S2 [2]
Molecular Weight 512.38 g/mol [2]
Appearance Red powder [1]
Solubility Soluble or dispersible in water [3][4]

Room temperature, away from

Storage (Solid) iiaht
19

[5]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Nitro Red Stock

Solution in Water

This protocol describes the preparation of a 10 mM stock solution of Nitro Red in water.

Deionized or distilled water is recommended to ensure the purity of the solution.

Materials:

¢ Nitro Red powder (CAS 56431-61-9)

o High-purity water (distilled or deionized)

e Microcentrifuge tubes (e.g., 1.5 mL or 2.0 mL)

e \ortex mixer

o Calibrated analytical balance

o Pipettes and sterile filter tips

e Aluminum foil

Procedure:
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» Safety Precautions: Before handling, consult the Safety Data Sheet (SDS) for Nitro Red.[2]
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

» Weighing the Nitro Red Powder:
o Tare a clean, dry microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out 5.12 mg of Nitro Red powder into the microcentrifuge tube. This will
yield a 10 mM solution in 1 mL of solvent.

e Dissolution:

o Add 1.0 mL of high-purity water to the microcentrifuge tube containing the Nitro Red
powder.

o Cap the tube securely.

o Vortex the tube vigorously for 1-2 minutes, or until the powder is completely dissolved.
Visually inspect the solution to ensure there are no undissolved particles. If necessary,
sonication can be used to aid dissolution.

o Storage:

o Wrap the microcentrifuge tube containing the Nitro Red stock solution in aluminum foil to
protect it from light.

o For short-term storage (up to one week), the solution can be stored at 2-8°C.

o For long-term storage, it is recommended to aliquot the stock solution into smaller, single-
use volumes and store them at -20°C to avoid repeated freeze-thaw cycles.

Protocol 2: Quality Control of Nitro Red Stock Solution

Regular quality control is essential to ensure the integrity and performance of the Nitro Red
stock solution.

Materials:
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Nitro Red stock solution

UV-Vis spectrophotometer

Fluorometer or fluorescence plate reader

Appropriate buffer for dilution (e.g., PBS)
Procedure:
» Concentration Verification (Absorbance Measurement):

o Dilute a small aliquot of the Nitro Red stock solution in a suitable buffer to a concentration
that falls within the linear range of the spectrophotometer.

o Measure the absorbance spectrum of the diluted solution.

o While the specific extinction coefficient for Nitro Red is not readily available in the
searched literature, consistency in the absorbance maximum and value across batches
can be used as a quality control parameter.

e Functional Check (Fluorescence Measurement):
o Further dilute the stock solution in the appropriate assay buffer.
o Measure the fluorescence intensity using a fluorometer or fluorescence plate reader.

o The excitation and emission maxima should be determined empirically for the specific
instrumentation and buffer conditions. Consistent fluorescence intensity between freshly
prepared and stored aliquots indicates stability.

Mandatory Visualizations
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Workflow for Preparing Nitro Red Stock Solution
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Caption: A flowchart illustrating the key steps for preparing and storing a Nitro Red stock

solution.
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Quality Control Workflow for Nitro Red Stock Solution
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Caption: A diagram outlining the quality control procedures for a Nitro Red stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of Nitro
Red Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584791#how-to-prepare-a-nitro-red-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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